3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid

• IUPAC Name: 3-[(4-chlorophenyl)methyl]-4-oxo-4-[3-(trifluoromethyl)anilino]butanoic acid
• InChI: InChI=1S/C18H15ClF3NO3/c19-14-6-4-11(5-7-14)8-12(9-16(24)25)17(26)23-15-3-1-2-13(10-15)18(20,21)22/h1-7,10,12H,8-9H2,(H,23,26)(H,24,25)
• InChI Key: MWTMYLNMSBEAMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(CC2=CC=C(C=C2)Cl)CC(=O)O)C(F)(F)F
• Molecular Formula: C18H15ClF3NO3
• DSSTOX Substance ID: DTXSID801143372
• Molecular Weight: 385.8 g/mol
• CAS RN: 314030-21-2

Description

3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid, also known as CB-839, is a potent and selective inhibitor of glutaminase, an enzyme that plays a critical role in the metabolism of cancer cells. The inhibition of glutaminase by CB-839 has been shown to have significant anti-tumor activity in preclinical studies, making it a promising candidate for cancer therapy.

Mechanism of Action

3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid works by inhibiting the activity of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamine is an essential nutrient for cancer cells, as it provides a source of carbon and nitrogen for the synthesis of macromolecules and energy production. By inhibiting glutaminase, 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid disrupts the metabolic pathways that cancer cells rely on for survival.
Biochemical and Physiological Effects:
In addition to its anti-tumor effects, 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid has been shown to have other physiological effects. For example, 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid has been shown to decrease the production of pro-inflammatory cytokines, which are involved in the development of chronic inflammation. 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid has also been shown to improve glucose homeostasis in preclinical models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid is its specificity for glutaminase, which reduces the risk of off-target effects. Additionally, 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid has been shown to have a favorable toxicity profile in preclinical studies. However, one limitation of 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid. One area of interest is the development of combination therapies that incorporate 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid with other anti-cancer agents. Another area of interest is the investigation of 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid in other disease states, such as neurodegenerative disorders and metabolic diseases. Additionally, further studies are needed to optimize the administration of 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid in vivo, such as the development of prodrugs or other delivery systems.

Synthesis Methods

The synthesis of 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid involves the reaction of 4-chlorobenzylamine with ethyl 4-chloroacetoacetate, followed by the addition of 3-(trifluoromethyl)aniline and subsequent acid hydrolysis. The product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid has been extensively studied in preclinical models of cancer, including breast, lung, and pancreatic cancer. In these studies, 3-(4-chlorobenzyl)-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid has been shown to selectively inhibit glutaminase activity in cancer cells, leading to a decrease in the production of ATP and other essential metabolites. This metabolic stress ultimately leads to the death of cancer cells, while sparing normal cells.